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Compound of Interest

Compound Name: 3,5-Diiodosalicylic acid

Cat. No.: B7765214 Get Quote

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals working with 3,5-
Diiodosalicylic acid. Beyond mere procedural steps, this document elucidates the rationale

behind each safety recommendation, ensuring a deep-seated understanding of the risks and

mitigation strategies. Our commitment is to empower you with the knowledge to maintain a safe

and efficient laboratory environment.

Understanding the Hazard Profile of 3,5-
Diiodosalicylic Acid
3,5-Diiodosalicylic acid is a valuable compound in various research and development

applications. However, a thorough understanding of its hazard profile is paramount to its safe

handling. It is classified as a substance that is harmful if swallowed, causes skin irritation,

causes serious eye irritation, and may cause respiratory irritation.[1][2][3] Overexposure can

lead to more severe health consequences.
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[1][2][3][4]
GHS07 Warning

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation,

which may manifest

as redness, itching, or

inflammation.[1][2][3]

[5]

GHS07 Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

Causes serious eye

irritation, potentially

leading to redness,

pain, or severe eye

damage.[1][2][3][5]

GHS07 Warning

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

May cause respiratory

irritation if inhaled as a

dust.[1][3][5]

GHS07 Warning

The crystalline nature of 3,5-Diiodosalicylic acid means that the primary routes of exposure

are through inhalation of dust particles, skin contact, eye contact, and ingestion. Therefore, our

safety protocols are designed to mitigate these specific risks.

The Hierarchy of Controls: A Multi-layered Safety
Approach
Effective laboratory safety is not solely reliant on personal protective equipment (PPE). A

comprehensive approach, known as the hierarchy of controls, provides a systematic way to

minimize risks. This methodology prioritizes engineering and administrative controls to remove

or reduce hazards, with PPE serving as the final, crucial barrier.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.samratpharmachem.com/wp-content/uploads/2023/08/35-Di-Iodosalicylic-Acid-SDS.pdf
https://www.fishersci.fi/store/msds?partNumber=11438657&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diiodosalicylic-acid
https://www.tcichemicals.com/IN/en/p/D1677
https://www.samratpharmachem.com/wp-content/uploads/2023/08/35-Di-Iodosalicylic-Acid-SDS.pdf
https://www.fishersci.fi/store/msds?partNumber=11438657&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diiodosalicylic-acid
https://www.chemos.de/import/data/msds/GB_en/653-14-5-A0036701-GB-en.pdf
https://www.samratpharmachem.com/wp-content/uploads/2023/08/35-Di-Iodosalicylic-Acid-SDS.pdf
https://www.fishersci.fi/store/msds?partNumber=11438657&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diiodosalicylic-acid
https://www.chemos.de/import/data/msds/GB_en/653-14-5-A0036701-GB-en.pdf
https://www.samratpharmachem.com/wp-content/uploads/2023/08/35-Di-Iodosalicylic-Acid-SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diiodosalicylic-acid
https://www.chemos.de/import/data/msds/GB_en/653-14-5-A0036701-GB-en.pdf
https://www.benchchem.com/product/b7765214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for 3,5-Diiodosalicylic Acid

Specific Measures

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls

Most Effective

Administrative Controls

Fume Hood / Ventilated Enclosure

Personal Protective Equipment (PPE)

Least Effective

Standard Operating Procedures (SOPs)
Worker Training

Restricted Access

Goggles / Face Shield
Gloves

Lab Coat
Respirator (as needed)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling 3,5-Diiodosalicylic acid.
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Engineering Controls: Your First Line of Defense
Engineering controls are designed to remove the hazard at the source, before it can come into

contact with you.

Ventilation: Always handle 3,5-Diiodosalicylic acid in a well-ventilated area.[1][6] A

chemical fume hood or a powder containment hood is essential to minimize the inhalation of

dust particles.[1][7] These systems capture airborne contaminants at the source and exhaust

them safely away from the user.

Administrative Controls: Safe Work Practices
Administrative controls are the policies and procedures that you and your institution put in

place to ensure safe work habits.

Standard Operating Procedures (SOPs): Your laboratory should have a specific SOP for

handling 3,5-Diiodosalicylic acid. This document should detail the potential hazards,

necessary precautions, and emergency procedures.

Training: All personnel handling this chemical must be thoroughly trained on its hazards and

the established SOPs.

Hygiene Practices: Do not eat, drink, or smoke in areas where 3,5-Diiodosalicylic acid is

handled.[1][4] Wash your hands thoroughly with soap and water after handling the chemical,

even if you were wearing gloves.[5][6]

Personal Protective Equipment (PPE): The Essential
Barrier
While engineering and administrative controls are primary, the correct use of PPE is a

mandatory final layer of protection.

Eye and Face Protection
Requirement: Chemical safety goggles are required.[2] They must be worn at all times when

handling 3,5-Diiodosalicylic acid to protect against dust particles and potential splashes.
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Rationale: 3,5-Diiodosalicylic acid is a serious eye irritant.[1][2][3][5] Safety glasses with

side shields conforming to EN166 or NIOSH standards provide a good seal around the eyes.

[6] For operations with a higher risk of splashing, a face shield should be worn in addition to

goggles.

Skin Protection
Gloves: Wear chemical-resistant gloves.[1][2][5] Nitrile gloves are a common and effective

choice for handling solid chemicals. Always inspect gloves for any signs of damage before

use and practice proper glove removal techniques to avoid contaminating your skin.[1][6]

Lab Coat/Protective Clothing: A lab coat or a chemical-resistant suit should be worn to

protect your skin and clothing from contamination.[1][2][7] This protective clothing should be

removed before leaving the laboratory.

Respiratory Protection
When to Use: A NIOSH-approved dust respirator (e.g., N95) should be used when

engineering controls are not sufficient to keep airborne concentrations below exposure limits,

or during activities that may generate significant dust, such as weighing or transferring large

quantities of the solid.[7]

Rationale: Inhalation of 3,5-Diiodosalicylic acid dust can cause respiratory tract irritation.[1]

[3][5] A respirator provides a critical barrier to prevent these particles from entering your

lungs.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3,5-Diiodosalicylic acid from the moment it arrives in your

lab to its final disposal is crucial for maintaining safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage.

Storage: Store 3,5-Diiodosalicylic acid in a tightly closed container in a cool, dry, and well-

ventilated area.[1] Keep it away from incompatible materials such as strong oxidizing agents,

strong bases, and metals.[1][8]
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Handling and Experimental Procedures
Preparation: Before starting any work, ensure that all necessary engineering controls are

functioning correctly and that you are wearing the appropriate PPE.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated enclosure to minimize dust generation.

Dissolving: When dissolving the solid, add it slowly to the solvent to avoid splashing.

Post-Experiment: After completing your work, decontaminate your work area and any

equipment used.

Spill Response
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the further spread of the spill. For a solid spill, avoid creating dust.[6]

Clean-up: Wearing appropriate PPE, carefully sweep up the spilled solid and place it into a

suitable, labeled container for disposal.[6] Use a non-combustible absorbent material like

sand or vermiculite for larger spills.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Waste Collection: All waste materials contaminated with 3,5-Diiodosalicylic acid, including

empty containers, used gloves, and spill cleanup materials, should be collected in a

designated, properly labeled hazardous waste container.

Disposal: Dispose of hazardous waste through a licensed professional waste disposal

service in accordance with all local, state, and federal regulations.[6] Do not dispose of this

chemical down the drain.[6]
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Emergency Procedures
In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.[2][7]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1][7]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with

water. Seek immediate medical attention.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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